5-(isopropoxymethyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: 5-(propan-2-yloxymethyl)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H19N3O3S/c1-8(2)13-16-17-14(21-13)15-12(18)11-6-5-10(20-11)7-19-9(3)4/h5-6,8-9H,7H2,1-4H3,(H,15,17,18)
• InChI Key: BLSVGYVSXJFIOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(S1)NC(=O)C2=CC=C(O2)COC(C)C
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

This compound features a furan-2-carboxamide core linked to a 1,3,4-thiadiazol-2-yl moiety substituted with an isopropyl group at position 3. The isopropoxymethyl group at position 5 of the furan ring introduces steric bulk and lipophilicity, which may influence solubility, bioavailability, and receptor interactions.

Biological Activity

5-(Isopropoxymethyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)furan-2-carboxamide is a compound of interest due to its potential biological activities. This article explores its synthesis, biological effects, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C12H15N3O2S
• Molecular Weight : 297.4 g/mol
• IUPAC Name : 4-{[5-(propan-2-yl)-1,3-thiazol-2-yl]amino}benzene-1-sulfonamide

This structure includes a furan ring and a thiadiazole moiety that are critical for its biological activity.

Antitumor Activity

Research has indicated that derivatives of thiadiazoles exhibit significant antitumor properties. For instance, compounds similar to 5-(isopropoxymethyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl) have shown preferential antiproliferative activity in various human cancer cell lines. A study demonstrated that these compounds could induce apoptosis in cancer cells through the activation of caspases, suggesting a mechanism of action that involves programmed cell death .

Antimicrobial Effects

Thiadiazole derivatives are also noted for their antimicrobial properties. In vitro studies have shown that compounds containing the thiadiazole ring can inhibit the growth of a range of bacterial strains. The mechanism is believed to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.

Anti-inflammatory Properties

There is emerging evidence that compounds with similar structures may exhibit anti-inflammatory effects. This is particularly relevant in conditions characterized by chronic inflammation. The anti-inflammatory activity is often linked to the modulation of pro-inflammatory cytokines and other mediators of inflammation.

Research Findings and Case Studies

Study	Findings
Antitumor Activity	Compounds showed low micromolar IC50 values against Colo320 (colon) and Calu-3 (lung) cancer cell lines, indicating strong antiproliferative effects .
Antimicrobial Activity	Thiadiazole derivatives demonstrated significant inhibition against Gram-positive and Gram-negative bacteria, showcasing their potential as antimicrobial agents.
Anti-inflammatory Effects	In models of inflammation, these compounds reduced levels of TNF-alpha and IL-6, suggesting a role in modulating inflammatory responses.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

(a) Thiadiazole-Acetamide Derivatives

describes compounds (5e–5m) with a 1,3,4-thiadiazol-2-yl scaffold linked to phenoxyacetamide groups. Key differences from the target compound include:

• Substituents on Thiadiazole: The target compound has an isopropyl group at position 5, whereas analogs in feature sulfur-containing substituents (e.g., methylthio, benzylthio, 4-chlorobenzylthio).
• Carboxamide Linkage: The target compound uses a furan-2-carboxamide linker, while analogs in employ phenoxyacetamide groups. The furan ring may confer distinct π-π stacking or hydrogen-bonding interactions compared to phenyl ethers.

(b) Benzamide Analogs

lists N-(5-Isopropyl-1,3,4-Thiadiazol-2-yl)-2-Phenoxybenzamide (RN: MFCD03616230), which replaces the furan ring with a benzamide core.

(c) Methyl-Substituted Thiadiazole Analog

A close analog, 5-(Isopropoxymethyl)-N-(5-Methyl-1,3,4-Thiadiazol-2-yl)Furan-2-Carboxamide (), substitutes the isopropyl group with a methyl group on the thiadiazole.

Physicochemical Properties

Table 1 compares key properties of select analogs from and theoretical predictions for the target compound:

Compound ID/Name	Substituent on Thiadiazole	Core Structure	Melting Point (°C)	Yield (%)
Target Compound	5-Isopropyl	Furan-2-carboxamide	Not reported	Not reported
5e ()	4-Chlorobenzylthio	Phenoxyacetamide	132–134	74
5f ()	Methylthio	Phenoxyacetamide	158–160	79
5j ()	4-Chlorobenzylthio	Phenoxyacetamide	138–140	82
N-(5-Isopropyl-1,3,4-Thiadiazol-2-yl)-2-Phenoxybenzamide ()	5-Isopropyl	Benzamide	Not reported	Not reported

Key Observations :

• Thiadiazole derivatives with bulky substituents (e.g., 4-chlorobenzylthio in 5e, 5j) exhibit lower melting points compared to methylthio analogs (e.g., 5f), suggesting reduced crystallinity due to steric effects .
• The target compound’s isopropoxymethyl group may further lower melting points compared to sulfur-substituted analogs, though experimental data are needed.